Cas no 52755-19-8 (3H-1,2-Dithiole-3-thione, 4-(4-hydroxy-3-methoxyphenyl)-)

• Product Name: 3H-1,2-Dithiole-3-thione, 4-(4-hydroxy-3-methoxyphenyl)-
• CAS No: 52755-19-8
• Molecular Formula: C₁₀H₈O₂S₃
• Molecular Weight: 256.36432
• CID: 358923
• PubChem ID: 20349675

3H-1,2-Dithiole-3-thione, 4-(4-hydroxy-3-methoxyphenyl)- Properties

Names and Identifiers

• 3H-1,2-Dithiole-3-thione, 4-(4-hydroxy-3-methoxyphenyl)-
• 4-(4-hydroxy-3-methoxyphenyl)dithiole-3-thione
• 52755-19-8
• DTXSID00605812
• 4-(4-Hydroxy-3-methoxyphenyl)-3H-1,2-dithiole-3-thione
• SCHEMBL11230796

• InChIKey： FHIQVPMVHJFPJO-UHFFFAOYSA-N
• Inchi： InChI=1S/C10H8O2S3/c1-12-9-4-6(2-3-8(9)11)7-5-14-15-10(7)13/h2-5,11H,1H3
• SMILES： COC1C=C(C2=CSSC2=S)C=CC=1O

Computed Properties

• Exact Mass: 255.96874
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 2
• Monoisotopic Mass: 255.96864301g/mol
• Heavy Atom Count: 15
• Complexity: 290
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.4
• Topological Polar Surface Area: 112Ų

Experimental Properties

• PSA: 29.46